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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for
measuring the bronchodilatory effects of Stiolto® Respimat® (tiotropium bromide/olodaterol
inhalation spray). The information is intended to guide researchers in designing and executing
preclinical and clinical studies to evaluate the efficacy of this combination therapy.

Introduction

Stiolto Respimat is a combination of two long-acting bronchodilators: tiotropium bromide, a
long-acting muscarinic antagonist (LAMA), and olodaterol, a long-acting beta-2 adrenergic
agonist (LABA).[1][2][3] This dual-action therapy is indicated for the long-term, once-daily
maintenance treatment of airflow obstruction in patients with chronic obstructive pulmonary
disease (COPD).[4] The synergistic action of tiotropium and olodaterol leads to a greater
bronchodilatory effect than either component alone, resulting in improved lung function.[2][5][6]

Tiotropium achieves bronchodilation by competitively and reversibly inhibiting muscarinic M3
receptors on airway smooth muscle, which prevents acetylcholine-induced bronchoconstriction.
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[71[8][9][10] Olodaterol stimulates beta-2 adrenergic receptors on airway smooth muscle cells,
leading to an increase in intracellular cyclic adenosine monophosphate (CAMP) and
subsequent smooth muscle relaxation.[1][11][12][13]

I. Clinical Evaluation of Bronchodilation

The primary method for assessing the bronchodilatory effect of Stiolto Respimat in a clinical
setting is through spirometry, with the Forced Expiratory Volume in one second (FEV1) being a
key endpoint.

Data Presentation: Summary of Clinical Trial Data

The efficacy of Stiolto Respimat has been demonstrated in large-scale clinical trials, such as
the TONADO and ENERGITO studies. The following tables summarize the key findings from
these trials.

Table 1: Improvement in Lung Function (FEV1) with Stiolto Respimat in TONADO 1 & 2
Trials[14][15]

FEV1 AUCO0-3h Response Trough FEV1 Response
Treatment Group

(mL) at 24 weeks (mL) at 24 weeks
Stiolto Respimat 5/5 g 280 136
Tiotropium 5 ug 188 100
Olodaterol 5 ug 224 116

FEV1 AUCO-3h: Area under the curve for FEV1 from 0 to 3 hours post-dose. Trough FEV1.:
FEV1 measured just before the next dose.

Table 2: Comparison of Lung Function (FEV1) between Stiolto Respimat and
Salmeterol/Fluticasone Propionate in the ENERGITO Study[3][13]
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FEV1 AUCO0-12h Response = FEV1 AUCO0-24h Response
Treatment Group

(mL) at 6 weeks (mL) at 6 weeks
Stiolto Respimat 5/5 g 317 268
Salmeterol/Fluticasone 50/500

188 163

Mg (twice daily)

FEV1 AUCO-12h: Area under the curve for FEV1 from 0 to 12 hours post-dose. FEV1 AUCO-
24h: Area under the curve for FEV1 from 0 to 24 hours post-dose.

Experimental Protocol: Clinical Spirometry for FEV1
Measurement

This protocol outlines the standardized procedure for measuring FEV1 in a clinical trial setting
to assess the bronchodilatory effect of Stiolto Respimat.

Objective: To measure the change in FEV1 from baseline following administration of Stiolto
Respimat.

Materials:

Calibrated spirometer meeting American Thoracic Society (ATS)/European Respiratory
Society (ERS) standards.

Stiolto Respimat inhaler.

Short-acting beta-agonist (SABA) for rescue medication.

Patient demographic and medical history forms.
Procedure:
o Patient Preparation:

o Instruct patients to withhold short-acting bronchodilators for at least 6 hours, long-acting
bronchodilators (including their usual dose of Stiolto Respimat) for 12-24 hours, and
sustained-release theophylline for 24 hours prior to testing.
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o Record patient demographics (age, height, sex, and ethnicity) to calculate predicted
values.

o Explain the procedure to the patient and demonstrate the correct spirometry maneuver.

o Baseline Spirometry (Pre-dose):
o Perform spirometry according to ATS/ERS guidelines to establish a baseline FEV1.

o Obtain at least three acceptable and repeatable maneuvers (the two largest FVC and
FEV1 values should be within 150 mL of each other).

o The highest FEV1 and FVC from the acceptable maneuvers should be recorded as the
baseline values.

e Drug Administration:

o Administer the prescribed dose of Stiolto Respimat (typically two inhalations of 2.5/2.5
Kg) under supervision.

o Post-dose Spirometry:

o Perform spirometry at specified time points post-dose. For assessing peak effect,
measurements are often taken at 1, 2, and 3 hours post-dose (for FEV1 AUCO0-3h).

o For assessing duration of action, trough FEV1 is measured just before the next scheduled
dose (i.e., 24 hours post-dose).

o Follow the same quality control criteria for post-dose spirometry as for baseline
measurements.

o Data Analysis:
o Calculate the change in FEV1 from baseline at each time point.

o Calculate the FEV1 AUCO-3h to assess the overall bronchodilatory effect in the first three
hours.
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o A significant bronchodilator response is typically defined as an increase in FEV1 of >10%
of the predicted value.[16]

Il. Preclinical/ln Vitro Evaluation of Bronchodilation

Preclinical models are essential for elucidating the mechanism of action and the direct effects
of tiotropium and olodaterol on airway smooth muscle.

Experimental Protocol 1: Isolated Organ Bath with
Guinea Pig Trachea

This protocol describes the use of an isolated organ bath to measure the relaxant effects of
tiotropium and olodaterol on pre-contracted guinea pig tracheal rings.

Objective: To determine the concentration-response relationship for tiotropium and olodaterol in
relaxing airway smooth muscle.

Materials:

» Male Hartley guinea pigs (250-700g).[7]

Krebs-Henseleit or Tyrode's solution.[7][17]

Isolated organ bath system with force transducers.

Contractile agonist (e.g., methacholine, carbachol, or histamine).[7][17]

Tiotropium bromide and olodaterol hydrochloride stock solutions.

Standard laboratory dissection tools.

Procedure:

o Tissue Preparation:

o Euthanize a guinea pig and carefully dissect the trachea.

o Place the trachea in cold, oxygenated Krebs-Henseleit solution.

© 2026 BenchChem. All rights reserved. 5/15 Tech Support


https://www.cellbiolabs.com/sites/default/files/STA-500-camp-elisa-kit.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC1571680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1571680/
https://www.mdpi.com/1424-8247/15/8/963
https://pmc.ncbi.nlm.nih.gov/articles/PMC1571680/
https://www.mdpi.com/1424-8247/15/8/963
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Clean the trachea of connective tissue and cut it into 3-5 mm wide rings.[17]

e Mounting the Tissue:

o Mount each tracheal ring on metal hooks in an organ bath chamber containing Krebs-
Henseleit solution at 37°C, continuously bubbled with 95% 02 / 5% CO2.[17]

o Apply a resting tension of 1.0-1.5 g and allow the tissue to equilibrate for at least 60
minutes, with solution changes every 15-20 minutes.[17]

 Inducing Contraction:

o Induce a submaximal contraction of the tracheal rings using a contractile agonist (e.g., 1
MM methacholine or 10 puM histamine).[7][17]

o Wait for the contraction to reach a stable plateau.
e Drug Administration:
o Add cumulative concentrations of tiotropium or olodaterol to the organ bath.

o Allow the tissue to respond to each concentration until a stable relaxation is observed
before adding the next concentration.

o For combination studies, a fixed concentration of one drug can be added before
generating a concentration-response curve for the other.

o Data Analysis:
o Record the change in tension at each drug concentration.
o Express the relaxation as a percentage of the pre-induced contraction.

o Plot concentration-response curves and calculate the EC50 (the concentration that
produces 50% of the maximal relaxation) for each compound.

Experimental Protocol 2: cAMP Measurement in Human
Airway Smooth Muscle Cells (hASMCs)
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This protocol describes an in vitro assay to measure the increase in intracellular cCAMP in
hASMCs in response to olodaterol, providing a biochemical surrogate for its relaxant effect.

Objective: To quantify the olodaterol-induced increase in intracellular cAMP in hASMCs.
Materials:

e Primary human airway smooth muscle cells (hASMCs).
o Cell culture medium (e.g., SmMGM-2).

o Olodaterol hydrochloride.

o Forskolin (positive control).

o Cell lysis buffer.

« CAMP ELISA kit.[16][18][19]

» Plate reader.

Procedure:

e Cell Culture:

o Culture hAASMCs in appropriate flasks or multi-well plates until they reach 80-90%
confluency.

o Serum-starve the cells for 24 hours prior to the experiment to reduce basal CAMP levels.
e Cell Stimulation:

o Pre-incubate the cells with a phosphodiesterase (PDE) inhibitor (e.g., 10 uM rolipram) for
15-30 minutes to prevent cAMP degradation.

o Add varying concentrations of olodaterol or forskolin (e.g., 10 uM) to the cells and incubate
for a specified time (e.g., 15-30 minutes) at 37°C.

e Cell Lysis:
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o Aspirate the medium and lyse the cells with the lysis buffer provided in the cAMP ELISA
kit.

o Ensure complete lysis by incubating on ice or as per the kit's instructions.
e CAMP ELISA:

o Perform the cAMP ELISA according to the manufacturer's protocol.[4][16][18][19] This
typically involves:

Adding cell lysates and cAMP standards to a pre-coated microplate.

Adding a detection antibody and HRP-conjugated secondary antibody.

Adding a substrate to develop a colorimetric signal.

Stopping the reaction and measuring the absorbance at 450 nm.
o Data Analysis:
o Generate a standard curve using the cAMP standards.
o Calculate the concentration of CAMP in each sample from the standard curve.

o Plot the concentration-response curve for olodaterol-induced cAMP production.

Experimental Protocol 3: Bronchodilation Assessment
in Precision-Cut Lung Slices (PCLS)

This protocol details the use of PCLS, an ex vivo model that preserves the native lung
architecture, to evaluate the bronchodilatory effects of tiotropium and olodaterol.[11][20]

Objective: To visualize and quantify the relaxation of pre-constricted airways in PCLS in
response to tiotropium and olodaterol.

Materials:

e Fresh human or animal (e.g., guinea pig) lung tissue.[7][11]
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e Low-melting point agarose.

 Vibrating microtome (vibratome).[11]

e Culture medium (e.g., DMEM/F-12).

o Contractile agonist (e.g., carbachol or methacholine).[5]

 Tiotropium bromide and olodaterol hydrochloride.

e Microscope with a digital camera and image analysis software.

Procedure:

e PCLS Preparation:

[e]

Gently inflate the lung lobe with warm (37°C) low-melting point agarose.[11][20]

o

Cool the inflated lung on ice to solidify the agarose.

[¢]

Cut the solidified tissue into 200-500 pm thick slices using a vibratome.[11]

[¢]

Wash the PCLS in culture medium to remove debris and culture them in a 24-well plate.
[11]

o Airway Constriction:

o ldentify a suitable airway within a PCLS under the microscope.

o Induce airway constriction by adding a contractile agonist (e.g., 10> M methacholine) and
record the constricted airway lumen area.[12]

e Bronchodilator Treatment:

o Add increasing concentrations of tiotropium, olodaterol, or their combination to the well. A
study on human PCLS used tiotropium at 10-°.> M and olodaterol at 10=° M for
combination effects.[5]

o Incubate for 15-30 minutes at each concentration and capture images of the airway.[11]
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e Image and Data Analysis:
o Measure the airway lumen area in the captured images.
o Calculate the percentage of relaxation relative to the agonist-induced constriction.

o Plot concentration-response curves to determine the EC50 and maximal relaxation for

each treatment.
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Caption: Dual mechanism of action of Stiolto Respimat.

Experimental Workflows
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Patient Screening & Preparation
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Caption: Clinical trial workflow for spirometry.
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Caption: In vitro organ bath experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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